3-(2-Bromo-phenyl)-propan-1-OL
Overview
Description
3-(2-Bromo-phenyl)-propan-1-OL is a useful research compound. Its molecular formula is C9H11BrO and its molecular weight is 215.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Approaches and Characterization :3-(2-Bromo-phenyl)-propan-1-OL and its derivatives are used in various synthesis processes, contributing to the development of antimicrobial agents and potential intravenous anesthetics. For instance, a study conducted by Doraswamy and Ramana (2013) detailed the synthesis of substituted phenyl azetidines, which involved multiple stages, starting with the synthesis of ethyl-2-(4-bromo phenyl)-2-cyano acetate and culminating in the creation of 3-(4-bromo phenyl) azetidine. The synthesized compounds were characterized using elemental analysis, IR, 1H NMR, and Mass spectral analysis, showcasing their potential as antimicrobial agents (Doraswamy & Ramana, 2013). Stenlake, Patrick, and Sneader (1989) explored the synthesis of 1-phenyl- and 1-(4-bromophenyl)-3-(N-2-hydroxyethyl-N-methylamino) propan-1-one methiodides as model potential intravenous anesthetics, adding another dimension to the application of these compounds in scientific research (Stenlake et al., 1989).
Applications in Molecular Interaction Studies :Further, Rasool et al. (2021) synthesized two new chalcones, including 3-(3-Bromo-phenyl)-1-(2-trifluoromethyl-phenyl)-propenone, and studied their interaction with Salmon sperm DNA (SS-DNA), as well as evaluated their urease inhibition and antioxidant potential. This study illustrates the potential of this compound derivatives in biochemical applications, specifically in DNA binding, enzyme inhibition, and antioxidant activity. The study also employed molecular docking and DFT studies to analyze the compounds, emphasizing the compound's significance in drug discovery endeavors (Rasool et al., 2021).
Safety and Hazards
Future Directions
The study of bromophenols and related compounds is an active area of research, with potential applications in medicinal chemistry, materials science, and other fields . Further studies could explore the synthesis, properties, and potential uses of “3-(2-Bromo-phenyl)-propan-1-OL” and similar compounds.
Properties
IUPAC Name |
3-(2-bromophenyl)propan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO/c10-9-6-2-1-4-8(9)5-3-7-11/h1-2,4,6,11H,3,5,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VODAJGPTULSNSU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCCO)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10441061 | |
Record name | 3-(2-bromophenyl)propan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10441061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52221-92-8 | |
Record name | 3-(2-bromophenyl)propan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10441061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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